Cas no 351317-28-7 (Ethyl 4-fluoro-3-hydroxybenzoate)
351317-28-7 structure
Product Name:Ethyl 4-fluoro-3-hydroxybenzoate
CAS No:351317-28-7
MF:C9H9FO3
MW:184.164366483688
CID:919918
PubChem ID:18007712
Update Time:2025-04-19
Ethyl 4-fluoro-3-hydroxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-fluoro-3-hydroxybenzoate
- ethyl 3-hydroxy-4-fluorobenzoate
- 4-fluoro-3-hydroxy-benzoic acid ethyl ester
- 4-FLUORO-3-HYDROXYBENZOIC ACID ETHYL ESTER
- AG-F-20942
- AGN-PC-01NTEI
- AS01265
- BENZOIC ACID, 4-FLUORO-3-HYDROXY-, ETHYL ESTER
- CTK4H3710
- SureCN190719
- DTXSID70592462
- EN300-1178549
- Ethyl4-fluoro-3-hydroxybenzoate
- MFCD12025283
- QBOPWLOHFBLVGT-UHFFFAOYSA-N
- 351317-28-7
- SCHEMBL190719
- DB-334152
- BS-28234
- E97804
-
- Inchi: 1S/C9H9FO3/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h3-5,11H,2H2,1H3
- InChI Key: QBOPWLOHFBLVGT-UHFFFAOYSA-N
- SMILES: FC1C=CC(C(=O)OCC)=CC=1O
Computed Properties
- Exact Mass: 184.05357
- Monoisotopic Mass: 184.05357231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.9
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Ethyl 4-fluoro-3-hydroxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E918243-100mg |
Ethyl 4-fluoro-3-hydroxybenzoate |
351317-28-7 | 100mg |
$98.00 | 2023-05-18 | ||
| TRC | E918243-250mg |
Ethyl 4-fluoro-3-hydroxybenzoate |
351317-28-7 | 250mg |
$190.00 | 2023-05-18 | ||
| TRC | E918243-500mg |
Ethyl 4-fluoro-3-hydroxybenzoate |
351317-28-7 | 500mg |
$293.00 | 2023-05-18 | ||
| TRC | E918243-1g |
Ethyl 4-fluoro-3-hydroxybenzoate |
351317-28-7 | 1g |
$414.00 | 2023-05-18 | ||
| Apollo Scientific | PC910290-1g |
Ethyl 4-fluoro-3-hydroxybenzoate |
351317-28-7 | 98% | 1g |
£250.00 | 2025-02-22 | |
| Alichem | A019095754-5g |
Ethyl 4-fluoro-3-hydroxybenzoate |
351317-28-7 | 97% | 5g |
$796.79 | 2023-09-02 | |
| Enamine | EN300-1178549-1.0g |
ethyl 4-fluoro-3-hydroxybenzoate |
351317-28-7 | 1g |
$0.0 | 2023-06-08 | ||
| A2B Chem LLC | AF82645-250mg |
Ethyl 4-fluoro-3-hydroxybenzoate |
351317-28-7 | 98% | 250mg |
$75.00 | 2024-04-20 | |
| A2B Chem LLC | AF82645-500mg |
Ethyl 4-fluoro-3-hydroxybenzoate |
351317-28-7 | 97% | 500mg |
$152.00 | 2023-12-30 | |
| A2B Chem LLC | AF82645-1g |
Ethyl 4-fluoro-3-hydroxybenzoate |
351317-28-7 | 98% | 1g |
$170.00 | 2024-04-20 |
Ethyl 4-fluoro-3-hydroxybenzoate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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